Cas no 2228468-11-7 (2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid)

• Product Name: 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid
• CAS No: 2228468-11-7
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 6374144
• PubChem ID: 165640537
• Update Time: 2025-10-28

2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid
• EN300-1972042
• 2,2-difluoro-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid
• 2228468-11-7

• Inchi： 1S/C12H10F2N2O2/c13-12(14,11(17)18)8-9-4-1-2-5-10(9)16-7-3-6-15-16/h1-7H,8H2,(H,17,18)
• InChI Key： BYPQJBBAEJPBCC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=CC=1N1C=CC=N1)F

Computed Properties

• Exact Mass: 252.07103389g/mol
• Monoisotopic Mass: 252.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid

Introduction to 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid (CAS No. 2228468-11-7)

2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228468-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential applications in drug development and material science. The structural features of this molecule, particularly the presence of difluoro and pyrazole functional groups, contribute to its unique chemical properties and reactivity, which are being explored for various innovative purposes.

The difluoro substitution in the molecule imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design. These properties allow the compound to exhibit prolonged bioavailability and improved solubility in lipophilic environments, making it an attractive candidate for medicinal chemistry applications. Furthermore, the pyrazole moiety is a well-known pharmacophore that is frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The combination of these features in 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid suggests a high potential for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that the pyrazole group can modulate the binding affinity of the molecule to specific biological targets, which is crucial for designing drugs with high selectivity and efficacy. The difluoro substituents also play a role in stabilizing the molecule's three-dimensional structure, thereby enhancing its interactions with biological receptors. These insights have guided the optimization of synthetic routes to produce analogs with improved pharmacological profiles.

In the realm of drug discovery, 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives that exhibit enhanced binding affinity to therapeutic targets such as kinases and proteases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders. The ability to fine-tune the properties of this compound through structural modifications has opened new avenues for developing targeted therapies.

The synthesis of 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of additional functional groups that can further modulate the biological activity of the compound.

From a mechanistic standpoint, the incorporation of both difluoro and pyrazole moieties into a single molecular scaffold creates unique opportunities for exploring different interaction modes with biological targets. The electron-withdrawing nature of fluorine atoms can influence electronic distributions within the molecule, affecting its binding interactions. Simultaneously, the nitrogen atoms in the pyrazole ring provide hydrogen bonding capabilities, which can enhance receptor binding affinity. Such structural features make this compound a versatile tool for investigating structure-activity relationships (SAR) in drug design.

Current research is also focusing on understanding the metabolic fate of 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid in vivo. By studying how this compound is processed by enzymes such as cytochrome P450 oxidases, researchers can identify potential liabilities related to drug metabolism and toxicity. This information is crucial for optimizing dosing regimens and minimizing adverse effects in clinical settings. Advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing metabolites and understanding their formation pathways.

The potential applications of 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its unique structural features make it suitable for designing molecules with specific physical properties, such as enhanced stability or improved bioavailability. For instance, derivatives of this compound could be developed as novel pesticides or crop protection agents due to their ability to interact selectively with biological targets in pests while minimizing environmental impact.

In conclusion, 2,2-difluoro-3-2-(1H-pyrazol-1-y l)phenylpropanoic acid (CAS No. 2228468 - 11 - 7) represents a promising chemical entity with diverse applications in pharmaceuticals and beyond. Its structural features—particularly the presence of difluoro and pyrazole moieties—endow it with unique chemical properties that make it an attractive candidate for drug development and material science research. Ongoing studies continue to uncover new insights into its biological activity, synthesis methods, and potential applications, further solidifying its importance in modern chemical research.